Cas no 2034633-09-3 (4-{1-(2-methoxypyridine-3-carbonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine)

• Product Name: 4-{1-(2-methoxypyridine-3-carbonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine
• CAS No: 2034633-09-3
• MF: C₁₈H₂₂N₄O₃
• MW: 342.392283916473
• CID: 6427810
• PubChem ID: 119100640
• Update Time: 2025-11-06

4-{1-(2-methoxypyridine-3-carbonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-{1-(2-methoxypyridine-3-carbonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine
• F6479-4092
• (4-((2,6-dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)(2-methoxypyridin-3-yl)methanone
• [4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]-(2-methoxypyridin-3-yl)methanone
• 2034633-09-3
• AKOS026691200
• 4-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}-2,6-dimethylpyrimidine

• Inchi： 1S/C18H22N4O3/c1-12-11-16(21-13(2)20-12)25-14-6-9-22(10-7-14)18(23)15-5-4-8-19-17(15)24-3/h4-5,8,11,14H,6-7,9-10H2,1-3H3
• InChI Key： VLSOQOJXTVIZGJ-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)N=C(C)N=1)C1CCN(C(C2=CC=CN=C2OC)=O)CC1

Computed Properties

• Exact Mass: 342.16919058g/mol
• Monoisotopic Mass: 342.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.4Ų

Additional information on 4-{1-(2-methoxypyridine-3-carbonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine

Comprehensive Overview of 4-{1-(2-methoxypyridine-3-carbonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine (CAS No. 2034633-09-3)

4-{1-(2-methoxypyridine-3-carbonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine (CAS No. 2034633-09-3) is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a piperidine core linked to a 2-methoxypyridine and a dimethylpyrimidine moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or a modulator of biological pathways.

The compound's 2,6-dimethylpyrimidine segment is a key structural feature often associated with bioactive molecules. This scaffold is frequently explored in medicinal chemistry due to its ability to interact with various enzymes and receptors. The 2-methoxypyridine-3-carbonyl group further enhances the compound's binding affinity, making it a valuable tool for studying protein-ligand interactions. Recent studies have highlighted its relevance in targeting inflammatory and metabolic disorders, aligning with current trends in precision medicine.

In the context of AI-driven drug discovery, 4-{1-(2-methoxypyridine-3-carbonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine exemplifies how computational models can predict novel bioactive compounds. Its synthesis and optimization are often discussed in forums focusing on fragment-based drug design and structure-activity relationship (SAR) studies. These topics are highly searched in scientific databases, reflecting the growing demand for innovative therapeutic agents.

From a synthetic chemistry perspective, the compound's piperidin-4-yloxy linkage offers versatility for further derivatization. This flexibility is crucial for developing analogs with improved pharmacokinetic properties, a hot topic in pharmacophore optimization. Researchers are also investigating its potential as a bioisostere for other heterocyclic systems, which could lead to breakthroughs in drug repurposing.

Environmental and green chemistry considerations are increasingly important in compound development. 4-{1-(2-methoxypyridine-3-carbonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine has been evaluated for its synthetic accessibility using sustainable methods, such as catalytic C-H activation and flow chemistry. These approaches align with the pharmaceutical industry's shift toward eco-friendly manufacturing processes.

The compound's physicochemical properties, including its logP and aqueous solubility, are frequently analyzed in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. Such data is critical for predicting its behavior in biological systems, a recurring theme in preclinical research queries. Its balanced lipophilicity suggests potential for blood-brain barrier penetration, expanding its applicability to neurological targets.

In summary, 4-{1-(2-methoxypyridine-3-carbonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine (CAS No. 2034633-09-3) represents a multifaceted compound with broad interdisciplinary relevance. Its exploration bridges gaps between computational chemistry, medicinal chemistry, and process optimization, addressing key challenges in modern drug development. As research progresses, this compound may unlock new therapeutic avenues, particularly in areas like targeted therapy and personalized medicine.